3,6,6-Trimethyl-1-(2-methylphenyl)-1,5,6,7-tetrahydro-4H-indazol-4-one

• IUPAC Name: 3,6,6-trimethyl-1-(2-methylphenyl)-5,7-dihydroindazol-4-one
• InChI: InChI=1S/C17H20N2O/c1-11-7-5-6-8-13(11)19-14-9-17(3,4)10-15(20)16(14)12(2)18-19/h5-8H,9-10H2,1-4H3
• InChI Key: CEQHOPZYRCRTMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C3=C(C(=N2)C)C(=O)CC(C3)(C)C
• Molecular Formula: C17H20N2O
• Molecular Weight: 268.35 g/mol
• CAS No.: 442643-10-9

Description

3,6,6-Trimethyl-1-(2-methylphenyl)-1,5,6,7-tetrahydro-4H-indazol-4-one is a useful research compound. Its molecular formula is C17H20N2O and its molecular weight is 268.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Tautomerism and Structural Studies

• Tautomerism Analysis : Computational studies on 3,6,6-Trimethyl-1-(2-methylphenyl)-1,5,6,7-tetrahydro-4H-indazol-4-one revealed insights into its tautomeric forms, helping establish the most stable tautomer using a range of computational methods (Pérez Medina, López, & Claramunt, 2006).

• Structural Characterization : Multinuclear magnetic resonance spectroscopy was employed for structural study, revealing details about the most stable tautomer and providing insights into the crystal structure of this compound (Claramunt, López, Pérez-Medina, Pinilla, Torres, & Elguero, 2006).

Synthetic Applications

• Synthesis and Derivatization : The compound underwent various synthetic processes including cycloaddition reactions and Ritter reaction modifications, leading to the development of tetrahydroindazole-triazole conjugates (Greitāns, Rībena, & Turks, 2018).

• Production of Heterocyclic Derivatives : The compound was involved in reactions leading to the synthesis of novel spiro[indazole-5,3′-pyrazole] derivatives, demonstrating its versatility in producing heterocyclic compounds (Ren, Kuang, & Li, 2018).

Charge Density Studies

• Charge Density Analysis : High-resolution X-ray diffraction data were used to study the charge density of related derivatives, providing insights into weak intermolecular interactions like C-H...O and pi...pi interactions. This research aids in understanding the molecular interactions and stability (Chopra, Cameron, Ferrara, & Guru Row, 2006).

Synthetic Routes and Modifications

• Synthetic Routes and Variations : Various studies have focused on developing new synthetic routes and modifications for derivatives of this compound, showcasing its adaptability and potential for creating diverse chemical entities (Yan-feng, 2012); (Делятицкая, Петрова, Гринберга, Тонких, & Страков, 2013).